Cas no 2109296-53-7 (methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate)

• Product Name: methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate
• CAS No: 2109296-53-7
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• MDL: MFCD29762478
• CID: 5094578
• Update Time: 2026-03-02

methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate
• methyl (1R,5S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate
• methyl (1R,5S,6S)-3-(2,2,2-trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate
• methyl(1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate

• MDL： MFCD29762478
• Inchi： 1S/C9H10F3NO3/c1-16-7(14)6-4-2-13(3-5(4)6)8(15)9(10,11)12/h4-6H,2-3H2,1H3/t4-,5+,6?
• InChI Key： LSSSSJMLZRBWTQ-XEAPYIEGSA-N
• SMILES： FC(C(N1C[C@H]2C(C(=O)OC)[C@H]2C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 0.8
• Topological Polar Surface Area: 46.6

Additional information on methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate

Research Briefing on Methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate (CAS: 2109296-53-7)

The compound methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate (CAS: 2109296-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic scaffold, featuring a trifluoroacetyl group, offers a versatile platform for further chemical modifications. Researchers have exploited this feature to develop derivatives with enhanced pharmacokinetic properties, targeting a range of biological pathways, including central nervous system (CNS) disorders and infectious diseases.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The study reported that derivatives of methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate exhibited high selectivity for GABA_A receptors, suggesting potential applications in treating anxiety and epilepsy. The researchers employed a combination of computational modeling and in vitro assays to validate their findings, underscoring the compound's promise in CNS drug development.

In addition to its CNS applications, the compound has been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics.

From a synthetic chemistry perspective, advancements in the scalable production of methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate have been reported. A 2023 paper in Organic Process Research & Development detailed an optimized, cost-effective synthesis route that minimizes the use of hazardous reagents while maintaining high yield and enantiomeric purity. This development is critical for facilitating large-scale production and further exploration of the compound's therapeutic potential.

Looking ahead, researchers are exploring the compound's utility in targeted drug delivery systems. Preliminary data from a 2024 study suggest that its bicyclic structure can be functionalized to enhance drug solubility and bioavailability, addressing a common challenge in pharmaceutical formulations. These findings open new avenues for the compound's application in precision medicine.

In conclusion, methyl (1R,5S,6R)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate (CAS: 2109296-53-7) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities, coupled with recent synthetic advancements, position it as a valuable tool for drug discovery and development. Future research should focus on expanding its therapeutic applications and optimizing its pharmacological profile for clinical translation.